Cas no 1805940-91-3 (2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805940-91-3
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836733
• Update Time: 2025-10-28

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-5(16-8(9,10)11)2-4(7(14)15)6(12)13-3/h2H,1H3,(H,14,15)
• InChI Key： AYUQUKKOGXSQSZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=C(C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805940-91-3)

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805940-91-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, combining a methyl group and a carboxylic acid moiety, offers versatile reactivity, making it invaluable in medicinal chemistry and drug discovery.

The growing interest in 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid is driven by its potential applications in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine. As the demand for fluorinated compounds rises due to their enhanced metabolic stability and bioavailability, this compound stands out as a promising candidate for next-generation pharmaceuticals.

In the context of sustainable chemistry, 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies the shift toward green synthesis methodologies. Recent advancements in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact. This aligns with the broader industry focus on eco-friendly chemical manufacturing, a topic frequently searched by professionals seeking sustainable alternatives in synthetic chemistry.

From a structural-activity relationship (SAR) perspective, the iodo substituent in this compound enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex biaryl systems and conjugated molecules, which are foundational in material science and electronic device fabrication. The compound's trifluoromethoxy group further contributes to its lipophilicity, a property highly sought after in CNS drug development.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid, ensuring high purity and consistency. These methods address common queries from researchers about quality control and compound verification, which are critical for reproducibility in high-throughput screening and lead optimization.

The compound's relevance extends to agrochemical innovation, where its pyridine core and halogenated groups contribute to the design of crop protection agents. With increasing global emphasis on food security and sustainable agriculture, this derivative is being explored for its potential in developing novel pesticides with reduced environmental persistence.

In summary, 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805940-91-3) represents a multifaceted tool in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.